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Compound of Interest

Compound Name: 3'-(Trifluoromethyl)acetophenone

Cat. No.: B147564 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for 3'-
(Trifluoromethyl)acetophenone, a key building block in pharmaceutical and agrochemical

synthesis. The information is compiled from various Safety Data Sheets (SDSs) to ensure a

thorough understanding of its properties and associated hazards. This document is intended to

equip researchers, scientists, and drug development professionals with the critical information

needed for safe handling, storage, and use in a laboratory or manufacturing setting.

Section 1: Chemical and Physical Properties
A clear understanding of the physical and chemical properties of a substance is fundamental to

its safe handling and use in experimental design. The following table summarizes the key

quantitative data for 3'-(Trifluoromethyl)acetophenone.
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Property Value Reference

Molecular Formula C9H7F3O [1][2]

Molecular Weight 188.15 g/mol [1][2]

Appearance
Clear, very slight yellow to light

brown liquid
[3]

Boiling Point 198 - 200 °C [1][4]

Density 1.235 g/mL at 25 °C [1]

Flash Point 79 °C - 83 °C (closed cup) [1][3]

Refractive Index n20/D 1.4611 [1]

Log Pow 2.55 [5]

Section 2: Hazard Identification and Classification
3'-(Trifluoromethyl)acetophenone is classified as a hazardous substance. The primary

hazards are associated with its irritant properties and combustibility.

GHS Hazard Statements:

H315: Causes skin irritation.[1][2][6]

H319: Causes serious eye irritation.[1][2][6]

H335: May cause respiratory irritation.[1][2][6]

Combustible liquid.[3][5]

H412: Harmful to aquatic life with long lasting effects.[2][4]

Signal Word: Warning[1][5][6]

Hazard Symbols:

Exclamation Mark (GHS07)[1][6]
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The following diagram illustrates the logical flow of hazard identification and communication as

found on a typical Safety Data Sheet.
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Substance Identification

Hazard Identification

Hazard Communication

3'-(Trifluoromethyl)acetophenone
CAS: 349-76-8

Causes skin irritation

is identified with hazards

Causes serious eye irritation

is identified with hazards

May cause respiratory irritation

is identified with hazards

Combustible liquid

is identified with hazards

Harmful to aquatic life
with long lasting effects

is identified with hazards

Signal Word: Warning Hazard Pictogram:
Exclamation Mark
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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